Cas no 306980-86-9 (N-3-Cyano-4-(methylsulfanyl)phenyl-4-fluorobenzenecarboxamide)

• Product Name: N-3-Cyano-4-(methylsulfanyl)phenyl-4-fluorobenzenecarboxamide
• CAS No: 306980-86-9
• MDL: MFCD00793910
• CID: 4645059
• Update Time: 2025-06-13

N-3-Cyano-4-(methylsulfanyl)phenyl-4-fluorobenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-CYANO-4-(METHYLSULFANYL)PHENYL]-4-FLUOROBENZENECARBOXAMIDE
• Benzamide, N-[3-cyano-4-(methylthio)phenyl]-4-fluoro-
• N-3-Cyano-4-(methylsulfanyl)phenyl-4-fluorobenzenecarboxamide

• MDL： MFCD00793910

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-3-Cyano-4-(methylsulfanyl)phenyl-4-fluorobenzenecarboxamide

Comprehensive Overview of N-3-Cyano-4-(methylsulfanyl)phenyl-4-fluorobenzenecarboxamide (CAS No. 306980-86-9)

N-3-Cyano-4-(methylsulfanyl)phenyl-4-fluorobenzenecarboxamide (CAS No. 306980-86-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique cyano and fluorobenzenecarboxamide functional groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which contribute to its reactivity and binding affinity in biological systems.

The compound's methylsulfanyl moiety enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, compounds like N-3-Cyano-4-(methylsulfanyl)phenyl-4-fluorobenzenecarboxamide are being scrutinized for their potential to target specific pathways involved in diseases such as cancer and autoimmune disorders.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic routes. Its fluorine substituent is a key feature in modern agrochemicals, as it often improves bioavailability and environmental persistence. This has led to increased searches for "fluorinated agrochemical intermediates" and "eco-friendly chemical synthesis," reflecting industry trends toward greener alternatives.

Another area of interest is the compound's potential in material science. Its aromatic backbone and functional groups make it a candidate for designing advanced polymers or coatings. Searches for "high-performance polymer precursors" often lead to discussions about similar structures, underscoring its versatility beyond pharmaceuticals.

From a regulatory perspective, CAS No. 306980-86-9 is not classified as hazardous, but proper handling protocols are recommended due to its cyano group. Researchers frequently inquire about "safe handling of nitrile compounds" and "storage conditions for sulfanyl derivatives," indicating a need for clear guidelines in laboratory settings.

In summary, N-3-Cyano-4-(methylsulfanyl)phenyl-4-fluorobenzenecarboxamide represents a multifaceted compound with applications spanning medicine, agriculture, and materials. Its structural features and adaptability to modern synthetic challenges make it a subject of ongoing research and innovation.